Cas no 1019565-95-7 (2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol)

• Product Name: 2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol
• CAS No: 1019565-95-7
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• MDL: MFCD11142431
• CID: 4676366
• Update Time: 2025-05-22

2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol

• MDL： MFCD11142431
• Inchi： 1S/C12H18BrNO2/c1-3-4-5-14-8-9-6-10(13)12(15)11(7-9)16-2/h6-7,14-15H,3-5,8H2,1-2H3
• InChI Key： YPIVUYVWPOLTFR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CNCCCC)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 192
• Topological Polar Surface Area: 41.5

Additional information on 2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol

Research Brief on 2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol (CAS: 1019565-95-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol (CAS: 1019565-95-7) has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol as a versatile intermediate in medicinal chemistry. Its brominated phenol core and butylamino side chain make it a promising scaffold for the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in synthesizing inhibitors targeting specific enzymes involved in inflammatory pathways.

In terms of biological activity, research has shown that this compound exhibits moderate antimicrobial properties against Gram-positive bacteria, as reported in a 2022 Bioorganic & Medicinal Chemistry Letters paper. The study suggested that further derivatization of the molecule could enhance its potency and selectivity. Additionally, computational docking studies have indicated potential interactions with protein targets relevant to neurodegenerative diseases, though experimental validation is ongoing.

The synthesis of 2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol typically involves a multi-step process starting from 4-hydroxy-3-methoxybenzaldehyde. Recent advancements in catalytic methods have improved yields and reduced byproducts, as detailed in a 2023 Organic Process Research & Development article. These optimizations are critical for scaling up production for preclinical studies.

Despite these promising developments, challenges remain in fully characterizing the compound's pharmacokinetic profile and toxicity. Preliminary in vitro assays indicate moderate metabolic stability, but in vivo studies are needed to assess its therapeutic potential. Researchers are also exploring its use in combination therapies and as a building block for more complex drug candidates.

In conclusion, 2-Bromo-4-[(butylamino)methyl]-6-methoxyphenol represents an interesting case study in the intersection of synthetic chemistry and drug discovery. Its dual functionality as both a potential bioactive compound and a synthetic intermediate makes it a valuable subject for continued research in the chemical biology and pharmaceutical fields.